Cas no 2034293-67-7 (1-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl-2-(2-methylphenoxy)ethan-1-one)

• Product Name: 1-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl-2-(2-methylphenoxy)ethan-1-one
• CAS No: 2034293-67-7
• MF: C₁₈H₂₂N₄O₂
• MW: 326.392883777618
• CID: 5991943
• PubChem ID: 119103948
• Update Time: 2025-05-19

1-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl-2-(2-methylphenoxy)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl-2-(2-methylphenoxy)ethan-1-one
• 2034293-67-7
• F6555-0597
• 1-[3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl]-2-(2-methylphenoxy)ethan-1-one
• 1-(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)-2-(o-tolyloxy)ethanone
• AKOS026696832
• 1-[3-(4-cyclopropyltriazol-1-yl)pyrrolidin-1-yl]-2-(2-methylphenoxy)ethanone

• Inchi： 1S/C18H22N4O2/c1-13-4-2-3-5-17(13)24-12-18(23)21-9-8-15(10-21)22-11-16(19-20-22)14-6-7-14/h2-5,11,14-15H,6-10,12H2,1H3
• InChI Key： ZPBTUSCCBPZOMC-UHFFFAOYSA-N
• SMILES： O=C(COC1C=CC=CC=1C)N1CCC(C1)N1C=C(C2CC2)N=N1

Computed Properties

• Exact Mass: 326.17427596g/mol
• Monoisotopic Mass: 326.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.2Ų

Additional information on 1-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl-2-(2-methylphenoxy)ethan-1-one

Chemical Profile of 1-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl-2-(2-methylphenoxy)ethan-1-one (CAS No. 2034293-67-7)

The compound 1-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl-2-(2-methylphenoxy)ethan-1-one, identified by its CAS number 2034293-67-7, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered attention due to its unique structural features and promising biological activities, making it a subject of intense research interest. The presence of a triazole ring and a pyrrolidine moiety in its structure suggests potential interactions with biological targets, while the methylphenoxy substituent may contribute to enhanced solubility and metabolic stability.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The triazole moiety, in particular, has been extensively explored for its ability to modulate various biological pathways. In the case of this compound, the 4-cyclopropyl substitution on the triazole ring introduces steric hindrance, which can influence binding affinity and selectivity. This feature is particularly valuable in the development of small-molecule inhibitors targeting enzymes involved in disease pathways.

The pyrrolidine ring is another key structural element that contributes to the compound's pharmacological profile. Pyrrolidine derivatives are known for their versatility in drug design, often serving as scaffolds for compounds with central nervous system (CNS) activity, anti-inflammatory properties, and more. The integration of this moiety with the triazole and methylphenoxy groups in our compound creates a multifaceted structure that may exhibit a range of biological effects.

One of the most compelling aspects of this compound is its potential as a lead molecule for therapeutic applications. The methylphenoxy group not only enhances the compound's solubility but also may improve its pharmacokinetic properties, making it more suitable for clinical development. Furthermore, the combination of these structural elements suggests that this compound could interact with multiple targets, potentially leading to synergistic therapeutic effects.

Current research in medicinal chemistry increasingly emphasizes the development of molecules with dual or multi-target capabilities. This approach aims to address complex diseases by simultaneously modulating several pathways involved in pathogenesis. The structural features of 1-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl-2-(2-methylphenoxy)ethan-1-one make it an excellent candidate for such an strategy. The presence of multiple functional groups allows for fine-tuning of interactions with biological targets, enabling the design of highly specific and effective therapeutic agents.

In addition to its structural complexity, this compound has shown promise in preliminary pharmacological assays. Studies have indicated that it may exhibit inhibitory activity against certain enzymes and receptors relevant to diseases such as cancer and inflammation. The precise mechanisms by which it exerts these effects are still under investigation, but early findings are encouraging. Further research is needed to fully elucidate its pharmacological profile and potential therapeutic applications.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful manipulation of functional groups to achieve the desired architecture. Advanced synthetic techniques have been employed to ensure high yield and purity, which are critical for subsequent biological evaluation. The successful synthesis not only demonstrates the feasibility of producing this molecule but also provides valuable insights into methodologies that can be applied to other complex structures.

As research progresses, computational methods are playing an increasingly important role in drug discovery. Molecular modeling and virtual screening techniques have been used to predict the binding modes of this compound with potential targets. These computational approaches complement experimental efforts by providing rapid and cost-effective screening of large libraries of compounds. The integration of computational chemistry with traditional experimental methods has accelerated the pace at which novel therapeutic agents are identified.

The future prospects for this compound are promising. Ongoing studies aim to optimize its potency, selectivity, and pharmacokinetic properties through structure-based drug design principles. Collaborative efforts between academic researchers and industry scientists are likely to drive further advancements in this area. As our understanding of disease mechanisms continues to evolve, molecules like 1-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yli 2-(2-methylphenoxy)ethan 1-one (CAS No. 2034293 67 7) will play a crucial role in developing next-generation therapeutics.

In conclusion, 1 3 (4 cyclopropyl 1H 12 3 triazol 11 yl ) pyrrolidin 11 yl 2 (2 methylphenoxy ) ethan 11 one is a structurally sophisticated molecule with significant potential in medicinal chemistry。 Its unique combination of functional groups makes it an attractive candidate for further exploration as a lead compound for therapeutic agents。 As research continues， we can expect more insights into its biological activities and mechanisms， paving the way for novel treatments across various disease areas。